Cas no 2016824-30-7 (4-(2-Cyclobutoxyethoxy)butane-1-sulfonyl chloride)

• Product Name: 4-(2-Cyclobutoxyethoxy)butane-1-sulfonyl chloride
• CAS No: 2016824-30-7
• MF: C₁₀H₁₉ClO₄S
• MW: 270.773461580276
• CID: 5784564
• PubChem ID: 165492977
• Update Time: 2025-05-26

4-(2-Cyclobutoxyethoxy)butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2016824-30-7
• EN300-1145170
• 4-(2-cyclobutoxyethoxy)butane-1-sulfonyl chloride
• 4-(2-Cyclobutoxyethoxy)butane-1-sulfonyl chloride

• Inchi： 1S/C10H19ClO4S/c11-16(12,13)9-2-1-6-14-7-8-15-10-4-3-5-10/h10H,1-9H2
• InChI Key： WURVVDLFYFLTSY-UHFFFAOYSA-N
• SMILES： ClS(CCCCOCCOC1CCC1)(=O)=O

Computed Properties

• Exact Mass: 270.0692580g/mol
• Monoisotopic Mass: 270.0692580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61Ų

Additional information on 4-(2-Cyclobutoxyethoxy)butane-1-sulfonyl chloride

4-(2-Cyclobutoxyethoxy)butane-1-sulfonyl chloride (CAS No. 2016824-30-7): A Comprehensive Overview

In the realm of specialty chemicals, 4-(2-Cyclobutoxyethoxy)butane-1-sulfonyl chloride (CAS No. 2016824-30-7) stands out as a versatile intermediate with significant applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique cyclobutyl ether and sulfonyl chloride functional groups, has garnered attention for its role in synthesizing high-value derivatives. Researchers and industry professionals frequently search for terms like "sulfonation reagents", "ether-linked sulfonyl chlorides", and "CAS 2016824-30-7 applications", reflecting its growing relevance in synthetic chemistry.

The molecular structure of 4-(2-Cyclobutoxyethoxy)butane-1-sulfonyl chloride combines a cyclobutyl moiety with a flexible ethoxy-butane spacer, enhancing its reactivity in nucleophilic substitution reactions. This design makes it particularly useful for creating bioconjugates or polymeric materials, addressing current trends in targeted drug delivery and smart materials. Recent studies highlight its utility in click chemistry and cross-coupling reactions, aligning with the demand for eco-friendly synthetic routes—a hot topic in green chemistry forums.

From a technical perspective, the compound’s sulfonyl chloride group enables efficient derivatization, a feature often queried as "how to stabilize sulfonyl chlorides" or "storage conditions for CAS 2016824-30-7". Best practices recommend anhydrous environments and low temperatures to preserve its reactivity. Furthermore, its ether linkage contributes to improved solubility in organic solvents, a property critical for high-throughput screening applications—an area gaining traction in AI-driven drug discovery.

Innovations in catalytic processes have further amplified the demand for this compound. For instance, its use in asymmetric synthesis answers frequent search queries like "chiral sulfonating agents". The cyclobutyl ring also introduces steric constraints, enabling selective transformations—a key advantage in crafting bioactive molecules with reduced side effects, a priority in modern pharmacotherapy.

In material science, 4-(2-Cyclobutoxyethoxy)butane-1-sulfonyl chloride serves as a precursor for self-assembling monolayers (SAMs), a topic trending in nanotechnology circles. Its dual functionality allows precise surface modifications, addressing searches such as "SAMs for biosensors". This aligns with the surge in wearable health tech, where stable interfacial layers are paramount.

To conclude, CAS 2016824-30-7 exemplifies how tailored molecular design meets diverse industrial needs. Whether optimizing drug scaffolds or engineering advanced materials, its multifaceted chemistry continues to inspire solutions for tomorrow’s challenges—making it a staple in R&D databases worldwide.